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Compound of Interest

Compound Name: Ac-YVAD-AOM

Cat. No.: B15590872 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical reagents is paramount to ensure laboratory safety and experimental integrity. This

document provides essential guidance on the personal protective equipment (PPE),

operational procedures, and disposal methods for the selective caspase-1 inhibitor, Ac-YVAD-
AOM.

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Ac-YVAD-AOM is not readily available, guidance

can be taken from the handling procedures of similar caspase inhibitors, which are often

supplied in Dimethyl Sulfoxide (DMSO). The primary hazards are often associated with the

solvent, which can cause skin and eye irritation and may facilitate the absorption of other

chemicals.[1]

Recommended Personal Protective Equipment:
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PPE Category Item Specification/Notes

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or holes before use.

Eye Protection
Safety glasses with side

shields or Goggles

Goggles are preferred to

provide a better seal against

splashes.

Body Protection Laboratory coat

A standard lab coat should be

worn and kept fastened to

protect from minor spills and

contamination of personal

clothing.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

handling large quantities of the

powder or creating aerosols, a

fume hood should be used.

It is crucial to wash hands thoroughly after handling the compound, even if gloves were worn.

Operational Plan: Step-by-Step Guidance
1. Receiving and Storage:

Upon receipt, inspect the packaging for any damage.

Ac-YVAD-AOM powder should be stored at -20°C for long-term stability (up to 3 years).[2]

Once reconstituted in a solvent, it should be stored at -80°C for up to one year.[2]

2. Reconstitution:

Ac-YVAD-AOM is soluble in DMSO.[2] A common stock concentration is 50 mg/mL (76.37

mM).[2]
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All work with the powdered form should be conducted in a chemical fume hood to avoid

inhalation.

Use appropriate PPE as detailed in the table above.

To reconstitute, add the calculated volume of DMSO to the vial containing the Ac-YVAD-
AOM powder.

Sonication may be required to fully dissolve the compound.[2]

Clearly label the stock solution with the compound name, concentration, date, and your

initials.

3. Use in Experiments:

When diluting the stock solution for your experiment, use the appropriate solvent and

perform the dilution in a fume hood or on a clean benchtop, depending on the nature of the

experiment.

Avoid direct contact with the solution.

After use, securely cap the stock solution vial and return it to the correct storage

temperature.

Disposal Plan
Proper disposal of chemical waste is critical to maintain a safe laboratory environment and

comply with regulations.

Unused Compound (Powder): Dispose of as chemical waste in a properly labeled container

according to your institution's hazardous waste disposal procedures.

Contaminated Materials: Any materials that have come into contact with Ac-YVAD-AOM,

such as pipette tips, tubes, and gloves, should be disposed of in a designated hazardous

waste container.

Liquid Waste: Solutions containing Ac-YVAD-AOM should be collected in a labeled

hazardous waste container. Do not pour down the drain.
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Signaling Pathway of Caspase-1 Inhibition
Ac-YVAD-AOM is a selective inhibitor of caspase-1. Caspase-1 plays a crucial role in the

inflammatory response by cleaving pro-inflammatory cytokines into their active forms. By

inhibiting caspase-1, Ac-YVAD-AOM can block this process.
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Caption: Inhibition of the Caspase-1 signaling pathway by Ac-YVAD-AOM.
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Experimental Workflow for Handling Ac-YVAD-AOM
The following diagram outlines the general workflow for handling Ac-YVAD-AOM in a

laboratory setting.
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Caption: General experimental workflow for Ac-YVAD-AOM from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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